molecular formula C12H14N4O3 B010772 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- CAS No. 103248-19-7

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro-

Cat. No. B010772
M. Wt: 262.26 g/mol
InChI Key: MBHRPBKYNWXXIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- is a chemical compound that has been widely studied for its potential in various scientific research applications. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various studies.

Mechanism Of Action

The mechanism of action of 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes and proteins in the body. This, in turn, leads to the inhibition of cell growth and proliferation, which is beneficial in the treatment of cancer and other diseases.

Biochemical And Physiological Effects

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antibacterial and antifungal properties. The compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- in lab experiments is its potential in the development of new drugs for the treatment of various diseases. The compound has been shown to have promising results in various studies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of the compound.

Future Directions

There are several future directions for the study of 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro-. One direction is the development of new drugs for the treatment of cancer and other diseases. Another direction is the study of the compound's potential in the treatment of bacterial and fungal infections. Further studies are also needed to determine the safety and efficacy of the compound in humans.
Conclusion:
In conclusion, 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- is a chemical compound that has been widely studied for its potential in various scientific research applications. The compound has shown promising results in various studies and has been used in the development of new drugs for the treatment of various diseases. Further studies are needed to determine the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- involves the reaction of 4-morpholinylmethyl-1H-benzimidazole with nitric acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of the compound is dependent on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro- has been studied for its potential in various scientific research applications. It has been shown to have antimicrobial, antifungal, and anticancer properties. The compound has been used in the development of new drugs for the treatment of various diseases, such as cancer, tuberculosis, and fungal infections.

properties

CAS RN

103248-19-7

Product Name

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro-

Molecular Formula

C12H14N4O3

Molecular Weight

262.26 g/mol

IUPAC Name

4-[(6-nitrobenzimidazol-1-yl)methyl]morpholine

InChI

InChI=1S/C12H14N4O3/c17-16(18)10-1-2-11-12(7-10)15(8-13-11)9-14-3-5-19-6-4-14/h1-2,7-8H,3-6,9H2

InChI Key

MBHRPBKYNWXXIC-UHFFFAOYSA-N

SMILES

C1COCCN1CN2C=NC3=C2C=C(C=C3)[N+](=O)[O-]

Canonical SMILES

C1COCCN1CN2C=NC3=C2C=C(C=C3)[N+](=O)[O-]

Other CAS RN

103248-19-7

synonyms

1H-Benzimidazole, 1-(4-morpholinylmethyl)-6-nitro-

Origin of Product

United States

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